An In-depth Technical Guide to N-Boc-N-methyl-D-Valinol: Chemical Properties and Structure
An In-depth Technical Guide to N-Boc-N-methyl-D-Valinol: Chemical Properties and Structure
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical properties, structure, and synthesis of N-Boc-N-methyl-D-Valinol, a chiral amino alcohol derivative of significant interest in medicinal chemistry and drug development.
Chemical Identity and Properties
N-Boc-N-methyl-D-Valinol, systematically named tert-butyl ((2R)-1-hydroxy-3-methylbutan-2-yl)(methyl)carbamate, is a valuable building block in organic synthesis, particularly in the construction of complex molecules with specific stereochemistry. Its structure incorporates a tert-butyloxycarbonyl (Boc) protecting group on a methylated nitrogen atom, and a hydroxyl group, making it a versatile intermediate.
Table 1: Chemical Identifiers for N-Boc-N-methyl-D-Valinol
| Identifier | Value |
| CAS Number | 2165479-27-4[1][2] |
| Molecular Formula | C₁₁H₂₃NO₃[1] |
| IUPAC Name | tert-butyl ((2R)-1-hydroxy-3-methylbutan-2-yl)(methyl)carbamate |
Table 2: Physicochemical Properties of N-Boc-N-methyl-D-Valinol and Related Compounds
| Property | N-Boc-N-methyl-D-Valinol | N-Boc-N-methyl-L-valine | N-Boc-D-Valinol |
| Molecular Weight | 217.31 g/mol [1] | 231.3 g/mol [3][4] | 203.28 g/mol [5] |
| Appearance | White powder (predicted) | White powder[3][4] | Pale yellow liquid / Clear colorless liquid[5] |
| Melting Point | Not available | 47 - 51 °C[4] / 82-88 °C (DL-form)[3] | 68-72 °C[5] |
| Boiling Point | Not available | Not available | 218 °C[5] |
| Solubility | Not available | Sparingly soluble in water[6] | Not available |
| Optical Rotation | Not available | [α]D²⁵ = -93 ± 2° (L-form)[4] | Not available |
Chemical Structure
The structure of N-Boc-N-methyl-D-Valinol is characterized by a valine backbone where the carboxylic acid has been reduced to a primary alcohol. The nitrogen atom is protected by a Boc group and further substituted with a methyl group. The stereocenter at the alpha-carbon is in the D-configuration.
Table 3: Structural Information for N-Boc-N-methyl-D-Valinol
| Feature | Representation |
| SMILES | CC(C)--INVALID-LINK--CO |
| InChI | InChI=1S/C11H23NO3/c1-8(2)10(11-13)12(5)9(14)15-7(3,4)6/h8,10,13H,11H2,1-7H3/t10-/m1/s1 |
Synthesis and Experimental Protocols
The synthesis of N-Boc-N-methyl-D-Valinol is not extensively detailed in publicly available literature. However, a plausible and commonly employed synthetic route involves a two-step process starting from the commercially available N-Boc-D-valine:
-
N-methylation of N-Boc-D-valine: The secondary amine of the Boc-protected D-valine is methylated.
-
Reduction of the carboxylic acid: The carboxylic acid moiety of N-Boc-N-methyl-D-valine is reduced to a primary alcohol.
Below are detailed experimental protocols adapted from general procedures for these types of transformations.
Plausible Synthetic Workflow
Caption: Plausible synthetic pathway for N-Boc-N-methyl-D-Valinol.
Experimental Protocol: N-methylation of N-Boc-D-valine
This protocol is based on established methods for the N-methylation of Boc-protected amino acids.
Materials:
-
N-Boc-D-valine
-
Methyl iodide (MeI)
-
Sodium hydride (NaH), 60% dispersion in mineral oil
-
Anhydrous Tetrahydrofuran (THF)
-
Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)
-
Ethyl acetate (B1210297) (EtOAc)
-
Brine
-
Anhydrous sodium sulfate (B86663) (Na₂SO₄)
-
Silica (B1680970) gel for column chromatography
Procedure:
-
To a stirred suspension of sodium hydride (2.2 equivalents) in anhydrous THF under an argon atmosphere at 0 °C, add a solution of N-Boc-D-valine (1.0 equivalent) in anhydrous THF dropwise.
-
Allow the mixture to warm to room temperature and stir for 1 hour.
-
Cool the reaction mixture back to 0 °C and add methyl iodide (3.0 equivalents) dropwise.
-
Allow the reaction to warm to room temperature and stir overnight.
-
Monitor the reaction progress by Thin Layer Chromatography (TLC).
-
Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl at 0 °C.
-
Extract the mixture with ethyl acetate (3x).
-
Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.
-
Filter and concentrate the solvent under reduced pressure.
-
Purify the crude product by flash column chromatography on silica gel to yield N-Boc-N-methyl-D-valine.
Experimental Protocol: Reduction of N-Boc-N-methyl-D-valine
This protocol outlines the reduction of the carboxylic acid to a primary alcohol.
Materials:
-
N-Boc-N-methyl-D-valine
-
Lithium aluminium hydride (LiAlH₄) or Borane-tetrahydrofuran complex (BH₃·THF)
-
Anhydrous Tetrahydrofuran (THF)
-
Water
-
15% aqueous Sodium hydroxide (B78521) (NaOH)
-
Ethyl acetate (EtOAc)
-
Anhydrous sodium sulfate (Na₂SO₄)
Procedure using LiAlH₄:
-
To a stirred solution of N-Boc-N-methyl-D-valine (1.0 equivalent) in anhydrous THF under an argon atmosphere at 0 °C, add LiAlH₄ (1.5 equivalents) portion-wise.
-
Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.
-
Monitor the reaction by TLC.
-
Upon completion, cool the reaction to 0 °C and quench sequentially by the careful dropwise addition of water (x mL), followed by 15% aqueous NaOH (x mL), and finally water again (3x mL), where x is the mass of LiAlH₄ in grams.
-
Stir the resulting mixture at room temperature for 1 hour, then filter through a pad of Celite®.
-
Wash the filter cake with ethyl acetate.
-
Concentrate the filtrate under reduced pressure to yield the crude N-Boc-N-methyl-D-Valinol.
-
If necessary, purify further by flash column chromatography.
Applications in Drug Development
N-Boc-N-methyl-D-Valinol is described as a linker for Antibody-Drug Conjugates (ADCs).[7] ADCs are a class of targeted therapies designed to deliver potent cytotoxic agents directly to cancer cells. The linker plays a crucial role in the stability and efficacy of an ADC.
The incorporation of N-methylated amino acids into peptides and other bioactive molecules can confer several advantageous properties:
-
Increased Proteolytic Stability: The N-methyl group can sterically hinder the approach of proteases, thereby increasing the in vivo half-life of the molecule.[8][9]
-
Enhanced Membrane Permeability: The reduction of a hydrogen bond donor can decrease polarity and improve the ability of the molecule to cross cell membranes.[8]
-
Conformational Constraint: N-methylation restricts the conformational freedom of the peptide backbone, which can lead to higher receptor affinity and selectivity.[10]
The use of the D-enantiomer can further enhance resistance to enzymatic degradation. While specific signaling pathways involving N-Boc-N-methyl-D-Valinol are not detailed in the available literature, its role as an ADC linker suggests its utility in the development of targeted cancer therapies. The design of the linker can influence the release mechanism of the cytotoxic payload within the target cell, which is a critical aspect of ADC technology.
Logical Relationships in ADC Technology
The following diagram illustrates the general principle of an Antibody-Drug Conjugate and the role of the linker.
Caption: The role of the linker in an Antibody-Drug Conjugate.
This guide provides a foundational understanding of N-Boc-N-methyl-D-Valinol for its application in research and development. Further investigation into its specific physicochemical properties and biological activity is warranted to fully explore its potential in drug discovery.
References
- 1. chemscene.com [chemscene.com]
- 2. 化合物 N-Boc-N-methyl-D-Valinol|T87925|TargetMol 品牌:TargetMol 美国 - ChemicalBook [chemicalbook.com]
- 3. chemimpex.com [chemimpex.com]
- 4. chemimpex.com [chemimpex.com]
- 5. echemi.com [echemi.com]
- 6. guidechem.com [guidechem.com]
- 7. medchemexpress.com [medchemexpress.com]
- 8. N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. Synthesis and biological activity of N-methylated analogues of neurokinin A - PubMed [pubmed.ncbi.nlm.nih.gov]
